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Compound of Interest

Compound Name: SHP099

Cat. No.: B560175 Get Quote

This document provides a comprehensive guide for the safe handling and proper disposal of

SHP099, a potent and selective SHP2 inhibitor used in laboratory research. The following

procedures are based on established safety protocols for handling solid chemical waste and

are intended to provide researchers, scientists, and drug development professionals with the

necessary information to manage SHP099 responsibly.

Quantitative Data Summary
While specific quantitative disposal limits for SHP099 are not publicly available, the following

table summarizes key information for its safe handling and disposal based on general

laboratory guidelines.
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Parameter Guideline Citation

Waste Classification Hazardous Chemical Waste [1]

Container Type

Original container or a clearly

labeled, leak-proof container

compatible with chemical

contents.

[2]

Container Labeling

"Hazardous Waste" with the

chemical name (SHP099),

concentration, and associated

hazards.

[2][3]

Storage

In a designated, secure, and

well-ventilated satellite

accumulation area, segregated

from incompatible materials.

[1]

Spill Cleanup Absorbent
Vermiculite, dry sand, or

diatomaceous earth.
[4]

Experimental Protocol: Solid Chemical Spill
Cleanup
This protocol outlines the procedure for managing a minor spill of a solid chemical like SHP099
in a laboratory setting. For major spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department immediately.[5]

Materials:

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Absorbent material (e.g., vermiculite, dry sand)

Two plastic bags

Hazardous waste labels
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Broom and dustpan or other spark-proof tools

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.[4]

Don PPE: Put on appropriate PPE, including safety goggles, gloves, and a lab coat.[4]

Contain the Spill: If the spilled material is a powder, slightly moisten it with an inert liquid (like

water, if not water-reactive) to minimize dust.[6] Create a barrier around the spill using an

absorbent material to prevent it from spreading.[7]

Collect the Material: Carefully sweep the spilled material and absorbent into a plastic bag

using a broom and dustpan or other spark-proof tools.[6]

Package the Waste: Place the sealed bag into a second plastic bag (double-bagging).[2]

Label the Waste: Clearly label the outer bag as "Hazardous Waste" and include the chemical

name (SHP099) and any other required information.

Dispose of Waste: Transfer the labeled bag to your laboratory's designated hazardous waste

accumulation area.

Decontaminate: Clean the spill area with soap and water, and dispose of the cleaning

materials as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS

department as required.[6]

Disposal Workflow
The following diagram illustrates the decision-making process and step-by-step procedure for

the proper disposal of SHP099.
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Waste Assessment

Packaging & Labeling

Storage & Collection

Unwanted SHP099 Identified

Is the material contaminated?

Place in a labeled, sealed, and
compatible hazardous waste container.

Yes/No

Label container with:
- 'Hazardous Waste'

- 'SHP099'
- Hazard information

- Accumulation start date

Store in designated Satellite
Accumulation Area (SAA).

Request waste pickup from
Environmental Health & Safety (EHS).

Proper Disposal by Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SHP099.
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It is imperative to always consult your institution's specific waste management guidelines and

the chemical's Safety Data Sheet (SDS) before handling or disposing of any hazardous

material.[8] When in doubt, contact your Environmental Health and Safety department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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